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Compound of Interest

Compound Name: Magnesium lactate dihydrate

Cat. No.: B1143257

Introduction

Magnesium lactate dihydrate is a common form of magnesium supplement. Accurate
determination of its magnesium content is crucial for quality control in pharmaceutical and
nutraceutical industries. Complexometric titration with ethylenediaminetetraacetic acid (EDTA)
is a widely used and reliable analytical method for this purpose. This application note provides
a detailed protocol for the complexometric titration of magnesium lactate dihydrate.

The principle of this method is based on the reaction between magnesium ions (Mg2*) and
EDTA. In an alkaline medium (pH = 10), EDTA forms a stable, water-soluble complex with
magnesium ions.[1][2] Eriochrome Black T is used as an indicator, which forms a wine-red
complex with magnesium ions.[1][2][3] During the titration, EDTA displaces the indicator from
the magnesium-indicator complex. At the endpoint, when all the magnesium ions are
complexed with EDTA, the indicator is released in its free form, causing a color change from
wine-red to blue.[1][2][3]

Experimental Protocol
1. Reagents and Solutions
e 0.05 M EDTA Solution: Dissolve 18.61 g of disodium EDTA dihydrate in deionized water and

dilute to 1000 mL in a volumetric flask.[4] Standardize this solution against a primary
standard zinc or magnesium solution.
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e Ammonia Buffer Solution (pH 10): Dissolve 70 g of ammonium chloride (NH4Cl) in 688 mL of
concentrated ammonia solution and dilute to 1000 mL with deionized water.[5] Alternatively,
a buffer can be prepared by dissolving 140.0 g of NH4Cl in 650 mL of deionized water,
adding 1136 mL of concentrated ammonia, and diluting to 2000 mL.[2]

e Eriochrome Black T Indicator: Dissolve 300 mg of Eriochrome Black T in a mixture of 25 mL
of propan-1-ol and 15 mL of triethanolamine. This solution is stable for about four weeks.[4]
Alternatively, a solid mixture can be prepared by grinding 100 mg of the indicator with 20 g of
analytical grade sodium chloride.[1]

e Magnesium Lactate Dihydrate Sample
e Deionized Water
2. Sample Preparation

Accurately weigh approximately 0.180 g of Magnesium Lactate Dihydrate.[6][7] Dissolve the
sample in deionized water and dilute it to 300 mL in a suitable flask.[6][7]

3. Titration Procedure
» Pipette a 100 mL aliquot of the prepared sample solution into a 250 mL Erlenmeyer flask.
e Add 2 mL of the pH 10 ammonia buffer solution to the flask.[1]

e Add a small amount (a pinch or a few crystals) of the Eriochrome Black T indicator to the
solution.[1][2] The solution should turn a wine-red color.

o Titrate the solution with the standardized 0.05 M EDTA solution.

e The endpoint is reached when the color of the solution changes from wine-red to a distinct
blue.[1][4]

e Record the volume of EDTA solution used.
» Repeat the titration at least two more times for accuracy and precision.

4. Calculation of Magnesium Content
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The reaction between Mg?* and EDTA is a 1:1 molar ratio.[1] The percentage of magnesium
lactate (CeH10MgOs) in the sample can be calculated using the following formula:

% Magnesium Lactate = (V_EDTA x M_EDTA x MW_MgLactate) / (W_sample x
(Aliquot_volume / Total_volume)) x 100

Where:

V_EDTA = Volume of EDTA solution used in liters

M_EDTA = Molarity of the EDTA solution

MW _MgLactate = Molecular weight of anhydrous magnesium lactate (202.45 g/mol )

W_sample = Weight of the magnesium lactate dihydrate sample in grams

Aliquot_volume = Volume of the sample solution taken for titration (100 mL)

Total_volume = Total volume of the prepared sample solution (300 mL)

It is noted that 1 mL of 0.1 M sodium edetate is equivalent to 20.25 mg of CeH10MgOes.[6][7]

Data Presentation

The results of the titration can be summarized in the following table:

Volume of Volume of Volume of Average

Weight of Calculate
Sample EDTA EDTA EDTA Volume of .

Sample d Purity
ID (@) (mL) - (mL) - (mL) - EDTA (%)

0

= Trial 1 Trial 2 Trial 3 (mL)
MgL-001 0.1805 17.75 17.80 17.78 17.78 99.85
MgL-002 0.1812 17.85 17.82 17.88 17.85 99.79
MgL-003 0.1798 17.70 17.75 17.72 17.72 99.91

Note: The data presented in this table are for illustrative purposes only and represent typical
results.
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Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. titrations.info [titrations.info]
. chemlab.truman.edu [chemlab.truman.edu]

. scribd.com [scribd.com]

. metrohm.com [metrohm.com]

1
2
3
e 4. legislation.gov.uk [legislation.gov.uk]
5
6. uspbpep.com [uspbpep.com]

7

. drugfuture.com [drugfuture.com]

 To cite this document: BenchChem. [Application Note: Complexometric Titration of
Magnesium Lactate Dihydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143257#protocol-for-complexometric-titration-of-
magnesium-lactate-dihydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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